2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide 2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC9433454
InChI: InChI=1S/C18H18N6O3S2/c1-2-10-24-17(13-4-3-9-20-11-13)22-23-18(24)28-12-16(25)21-14-5-7-15(8-6-14)29(19,26)27/h2-9,11H,1,10,12H2,(H,21,25)(H2,19,26,27)
SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C3=CN=CC=C3
Molecular Formula: C18H18N6O3S2
Molecular Weight: 430.5 g/mol

2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide

CAS No.:

Cat. No.: VC9433454

Molecular Formula: C18H18N6O3S2

Molecular Weight: 430.5 g/mol

* For research use only. Not for human or veterinary use.

2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide -

Specification

Molecular Formula C18H18N6O3S2
Molecular Weight 430.5 g/mol
IUPAC Name 2-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide
Standard InChI InChI=1S/C18H18N6O3S2/c1-2-10-24-17(13-4-3-9-20-11-13)22-23-18(24)28-12-16(25)21-14-5-7-15(8-6-14)29(19,26)27/h2-9,11H,1,10,12H2,(H,21,25)(H2,19,26,27)
Standard InChI Key FGGIYFAFFHUWSF-UHFFFAOYSA-N
SMILES C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C3=CN=CC=C3
Canonical SMILES C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C3=CN=CC=C3

Introduction

Synthesis and Preparation

The synthesis of compounds like 2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide often involves multi-step reactions. These may include the formation of the triazole ring through condensation reactions, followed by the introduction of the pyridine and sulfamoyl groups. The use of commercially available reagents and catalysts can facilitate these processes.

Biological Activity and Potential Applications

Compounds with similar structures have shown promise in various biological assays. For instance, triazole derivatives are known for their antifungal properties, while pyridine-based compounds can exhibit anticancer activity. The sulfamoyl group can enhance the compound's solubility and interaction with biological targets, potentially increasing its efficacy.

Biological ActivityPotential Application
AntimicrobialTreatment of infections
AntifungalTreatment of fungal diseases
AnticancerCancer therapy

Research Findings and Future Directions

While specific research findings on 2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide are not available, studies on similar compounds suggest that these molecules can be effective in various biological assays. Future research should focus on synthesizing and characterizing this compound, followed by in vitro and in vivo studies to evaluate its biological activity and potential therapeutic applications.

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